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Compound of Interest

Compound Name: Confertifolin

Cat. No.: B156486

Disclaimer: Scientific research has predominantly focused on the biological activities of the
isolated compound Confertifolin. There is a notable scarcity of data specifically concerning
"Confertifolin crude extract." This guide, therefore, provides a comprehensive overview of the
known biological activities of isolated Confertifolin. To offer a broader context, the activities of
crude extracts from its botanical source, Polygonum hydropiper, are also discussed, particularly
for biological effects where data on pure Confertifolin is unavailable.

Antimicrobial Activity

Confertifolin, a sesquiterpenoid isolated from the essential oil of Polygonum hydropiper
leaves, has demonstrated significant antimicrobial properties against a range of bacteria and
fungi. The primary method for quantifying this activity is the determination of the Minimum
Inhibitory Concentration (MIC), which represents the lowest concentration of the compound that
inhibits the visible growth of a microorganism.

Data Presentation: Antimicrobial Activity of Confertifolin

The antimicrobial efficacy of Confertifolin has been evaluated using the broth microdilution
method. The following tables summarize the MIC values against various bacterial and fungal
strains.

Table 1: Antibacterial Activity of Confertifolin
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Minimum Inhibitory Concentration (MIC)
(ng/mL)

Bacterial Strain

Enterococcus faecalis 31.25

Note: Data on other bacterial strains is limited in the available literature.

Table 2: Antifungal Activity of Confertifolin

. Minimum Inhibitory Concentration (MIC)
Fungal Strain

(ng/mL)
Scopulariopsis sp. 7.81
Curvularia lunata 7.81
Epidermophyton floccosum 7.81
Trichophyton mentagrophytes 16.62
Trichophyton rubrum (MTCC 296) 16.62
Aspergillus niger 31.25
Botrytis cinerea 31.25
Magnaporthe grisea 62.5
Trichophyton simii 125
Trichophyton rubrum (clinical isolate) 125

Experimental Protocols: Broth Microdilution Method for MIC Determination

The broth microdilution method is a standardized procedure for determining the MIC of an
antimicrobial agent.[1][2][3]

o Preparation of Microtiter Plates: A 96-well microtiter plate is used. Each well is filled with a
specific volume of sterile growth medium (broth).
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 Serial Dilution of Confertifolin: A stock solution of Confertifolin is prepared and serially
diluted in the growth medium across the wells of the microtiter plate to achieve a range of
concentrations.

e Inoculum Preparation: The test microorganism (bacteria or fungi) is cultured to a
standardized density, typically corresponding to a specific absorbance reading or colony-
forming unit (CFU) count.

 Inoculation: A standardized volume of the microbial inoculum is added to each well of the
microtiter plate containing the diluted Confertifolin. Control wells, including a growth control
(no Confertifolin) and a sterility control (no inoculum), are also prepared.

¢ Incubation: The microtiter plate is incubated under appropriate conditions (temperature, time)
for the specific microorganism being tested.

o Determination of MIC: After incubation, the wells are visually inspected for microbial growth
(turbidity). The MIC is the lowest concentration of Confertifolin at which no visible growth is
observed.

Mandatory Visualization: Workflow for MIC Determination
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Workflow for Minimum Inhibitory Concentration (MIC) Assay.

Antioxidant and Anti-inflammatory Activities

Direct experimental data on the antioxidant and anti-inflammatory properties of isolated
Confertifolin are not readily available in the current scientific literature. However, crude
extracts of Polygonum hydropiper, the plant source of Confertifolin, have been reported to
possess both antioxidant and anti-inflammatory activities. These effects are largely attributed to
the presence of flavonoids such as quercetin, rutin, and kaempferol in the extracts.

Ethanol extracts of Polygonum hydropiper have been shown to protect against gastric mucosal
damage through their antioxidant and anti-inflammatory actions. The anti-inflammatory
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mechanism involves the downregulation of the NF-kB signaling pathway and a subsequent
reduction in the production of pro-inflammatory cytokines like tumor necrosis factor-alpha (TNF-
a) and interleukin-13 (IL-1p).

Experimental Protocols: DPPH Radical Scavenging Assay (Antioxidant)

A common method to assess antioxidant activity is the DPPH (2,2-diphenyl-1-picrylhydrazyl)
assay.

o Preparation of DPPH Solution: A stock solution of DPPH in a suitable solvent (e.g.,
methanol) is prepared to a specific concentration.

o Sample Preparation: The test compound (e.g., plant extract) is prepared in various
concentrations.

e Reaction: The test sample is mixed with the DPPH solution and incubated in the dark for a
specified period.

e Measurement: The absorbance of the solution is measured at a specific wavelength (around
517 nm) using a spectrophotometer.

o Calculation: The scavenging activity is calculated as the percentage of DPPH radical
inhibition. The IC50 value (the concentration of the sample required to scavenge 50% of the
DPPH radicals) is often determined.

Mandatory Visualization: Simplified NF-kB Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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